Cas no 1805308-55-7 (3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1805308-55-7
• MF: C₈H₄Cl₂F₅NO₃S
• MW: 360.085276603699
• CID: 4847265
• Update Time: 2025-08-02

3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C8H4Cl2F5NO3S/c9-2-3-1-4(19-8(13,14)15)7(20(10,17)18)16-5(3)6(11)12/h1,6H,2H2
• InChI Key： IRIOFWHFMIWFST-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(N=C1C(F)F)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride

3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1805308-55-7): A Comprehensive Overview

3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1805308-55-7) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonyl chloride and chloromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has placed 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride at the forefront of research. Fluorine atoms enhance the metabolic stability and bioavailability of pharmaceuticals, making this compound particularly relevant in the development of next-generation therapeutics. Researchers are increasingly exploring its potential in creating enzyme inhibitors and receptor modulators, addressing pressing medical challenges such as antimicrobial resistance and chronic diseases.

In the agrochemical sector, 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride is gaining attention for its role in designing novel pesticides and herbicides. The compound's ability to interact with biological targets in pests and weeds makes it a promising candidate for sustainable crop protection solutions. With the global push toward eco-friendly agriculture, this chemical is being studied for its potential to reduce environmental impact while maintaining high efficacy.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride involves advanced organic chemistry techniques, including selective fluorination and sulfonylation reactions. Its CAS No. 1805308-55-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability under various conditions and its compatibility with diverse reaction pathways further enhance its utility in industrial and academic laboratories.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride. Machine learning models are being trained to predict its reactivity and optimize synthetic routes, reducing time and costs in the development process. This intersection of computational chemistry and experimental science is opening new avenues for innovation, making the compound a focal point in cutting-edge research.

From a market perspective, the demand for fluorinated pyridine derivatives is projected to grow steadily, driven by their expanding applications in life sciences and material science. 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride is well-positioned to benefit from this trend, with increasing investments in R&D and collaborations between academic institutions and pharmaceutical companies. Its versatility and potential for customization make it a key player in the evolving landscape of specialty chemicals.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1805308-55-7) represents a critical building block in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and beyond, reflecting the dynamic nature of chemical innovation. As research continues to uncover new possibilities, this compound is set to play an even more significant role in addressing global challenges and advancing scientific knowledge.